![molecular formula C15H17BrN2O2 B6190569 tert-butyl N-[(7-bromoisoquinolin-3-yl)methyl]carbamate CAS No. 2648941-89-1](/img/no-structure.png)
tert-butyl N-[(7-bromoisoquinolin-3-yl)methyl]carbamate
Overview
Description
Tert-butyl N-[(7-bromoisoquinolin-3-yl)methyl]carbamate is a chemical compound used in pharmaceutical testing . It is also known as tert-butyl (7-bromoquinolin-3-yl)carbamate .
Synthesis Analysis
The synthesis of carbamates like this compound often involves the reaction of a carboxylic acid with di-tert-butyl dicarbonate and sodium azide, leading to an acyl azide intermediate. Subsequent Curtius rearrangement in the presence of tetrabutylammonium bromide and zinc(II) triflate and trapping of the isocyanate derivative gives the carbamate .Molecular Structure Analysis
The molecular formula of this compound is C14H18BrNO2 . The structure includes a tert-butyl group, a carbamate group, and a 7-bromoisoquinolin-3-yl group .Chemical Reactions Analysis
Carbamates like this compound can undergo a variety of reactions. For example, the tert-butyl carbamate can become protonated, leading to a carbamic acid. Decarboxylation of the carbamic acid results in the free amine .Physical And Chemical Properties Analysis
The physical and chemical properties of this compound, such as its melting point, boiling point, and density, are not specified in the available literature .properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for tert-butyl N-[(7-bromoisoquinolin-3-yl)methyl]carbamate involves the reaction of tert-butyl carbamate with 7-bromoisoquinoline-3-carbaldehyde in the presence of a reducing agent and a catalyst.", "Starting Materials": [ "tert-butyl carbamate", "7-bromoisoquinoline-3-carbaldehyde", "reducing agent", "catalyst" ], "Reaction": [ "Step 1: Dissolve tert-butyl carbamate in a suitable solvent.", "Step 2: Add 7-bromoisoquinoline-3-carbaldehyde to the solution and mix well.", "Step 3: Add the reducing agent and catalyst to the solution and stir the mixture at a suitable temperature for a suitable time.", "Step 4: Isolate the product by filtration or extraction and purify it by recrystallization or chromatography." ] } | |
CAS RN |
2648941-89-1 |
Molecular Formula |
C15H17BrN2O2 |
Molecular Weight |
337.2 |
Purity |
95 |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![1-[4-(2-methoxyphenyl)piperazin-1-yl]butane-1,3-dione](/img/structure/B6190489.png)